Cas no 5333-06-2 (2-Naphthalenecarbonitrile,1-hydroxy-3-methyl-)

2-Naphthalenecarbonitrile,1-hydroxy-3-methyl- structure
5333-06-2 structure
Product Name:2-Naphthalenecarbonitrile,1-hydroxy-3-methyl-
CAS No:5333-06-2
MF:C12H9NO
MW:183.205962896347
CID:384633
PubChem ID:219375
Update Time:2025-04-19

2-Naphthalenecarbonitrile,1-hydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarbonitrile,1-hydroxy-3-methyl-
    • SureCN1699621; 2-Cyano-3-methyl-1-naphthol; AC1L56N9; AC1Q4ROJ; NSC592; 1-Hydroxy-3-methyl-naphthoesaeure-(2)-nitril; 1-hydroxy-3-methyl-2-naphthonitrile; AG-J-34957; 3-Methyl-2-cyan-naphthol-(1); AR-1C4021; 1-hydroxy-3-methyl-[2]naphthonitrile; CTK4J7615;
    • DTXSID60277059
    • MNBIYILUYGJHFP-UHFFFAOYSA-N
    • NSC592
    • 1-hydroxy-3-methylnaphthalene-2-carbonitrile
    • 1-HYDROXY-3-METHYL-2-NAPHTHONITRILE
    • SCHEMBL1699621
    • 5333-06-2
    • NSC-592
    • Inchi: 1S/C12H9NO/c1-8-6-9-4-2-3-5-10(9)12(14)11(8)7-13/h2-6,14H,1H3
    • InChI Key: MNBIYILUYGJHFP-UHFFFAOYSA-N
    • SMILES: OC1=C(C#N)C(C)=CC2C=CC=CC=21

Computed Properties

  • Exact Mass: 183.06847
  • Monoisotopic Mass: 183.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 44Ų

Experimental Properties

  • Density: 1.24
  • Boiling Point: 384.7°Cat760mmHg
  • Flash Point: 186.5°C
  • Refractive Index: 1.669
  • PSA: 44.02
  • LogP: 2.72548
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